Cas no 149064-55-1 (4-Benzofuranol,5-(4-hydroxy-3,5-dimethoxyphenyl)-)

• Product Name: 4-Benzofuranol,5-(4-hydroxy-3,5-dimethoxyphenyl)-
• CAS No: 149064-55-1
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• CID: 224154
• Update Time: 2024-03-01

4-Benzofuranol,5-(4-hydroxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Benzofuranol,5-(4-hydroxy-3,5-dimethoxyphenyl)-
• GarcifuranA
• Garcinol
• Garcinol (benzofuran)
• 4-Benzofuranol, 5-(4-hydroxy-3,5-dimethoxyphenyl)-

• Inchi： 1S/C16H14O5/c1-19-13-7-9(8-14(20-2)16(13)18)10-3-4-12-11(15(10)17)5-6-21-12/h3-8,17-18H,1-2H3
• InChI Key： LMFLOMBYUXRHIL-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C3=CC(OC)=C(O)C(OC)=C3)C(O)=C2C=C1

Computed Properties

• Exact Mass: 286.08412
• Monoisotopic Mass: 286.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 347.9±37.0 °C(Predicted)
• PSA: 72.06
• pka: 8.10±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phenylbenzofurans